4-((5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)sulfonyl)benzoic acid

• CAS No.: 179762-66-4
• Molecular Formula: C22H26O4S
• Molecular Weight: 386.5 g/mol
• IUPAC Name: 4-[(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)sulfonyl]benzoic acid
• InChI: InChI=1S/C22H26O4S/c1-14-12-17-18(22(4,5)11-10-21(17,2)3)13-19(14)27(25,26)16-8-6-15(7-9-16)20(23)24/h6-9,12-13H,10-11H2,1-5H3,(H,23,24)
• InChI Key: KQMSXVAVLCYBDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1S(=O)(=O)C3=CC=C(C=C3)C(=O)O)C(CCC2(C)C)(C)C

Description

4-((5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)sulfonyl)benzoic acid is a useful research compound. Its molecular formula is C22H26O4S and its molecular weight is 386.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 50 mg (0.12 mmol) of ethyl 4-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthylsulfonyl)benzoate (Compound 10) in 3.0 mL of tetrahydrofuran was added 1.0 mL of LiOH (1N aqueous solution). The solution was heated at 50° C. for 3 h, cooled to room temperature and concentrated in vacuo. The residue was diluted with brine, acidified using 10% HCl and extracted with ether (2×). The combined ether layers were dried (MgSO4), filtered, and the solvents were removed in vacuo to give the title compound as a white solid (45 mg, 98%):